Cas no 2384-90-9 (1,2-Heptadiene)

• Product Name: 1,2-Heptadiene
• CAS No: 2384-90-9
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 265026
• PubChem ID: 75426
• Update Time: 2025-04-19

1,2-Heptadiene Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptadiene
• Butylallene
• hepta-1,2-diene
• DTXSID00870962
• 2384-90-9
• 1-BUTYLALLENE
• OEMWTWLQGRYBGM-UHFFFAOYSA-N
• AKOS006284670
• SY347914
• NSC 147135
• NSC147135
• NSC-147135
• 685ZG22A8K
• UNII-685ZG22A8K
• MFCD07780497

• Inchi： 1S/C7H12/c1-3-5-7-6-4-2/h5H,1,4,6-7H2,2H3
• InChI Key： OEMWTWLQGRYBGM-UHFFFAOYSA-N
• SMILES： C(CC=C=C)CC

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.7306
• Melting Point: -105.67°C (estimate)
• Boiling Point: 103.75°C
• Flash Point: 2.2°C
• Refractive Index: 1.4320
• PSA: 0